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Compound of Interest

Compound Name: Volvaltrate B

Cat. No.: B1162196 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of Volvaltrate B
based on standard laboratory safety protocols. Volvaltrate B (CAS No: 1181224-13-4) is a

naturally occurring iridoid compound and is considered an anticancer agent[1][2]. As such, it

must be handled as a hazardous chemical. All researchers, scientists, and drug development

professionals must consult the official Safety Data Sheet (SDS) provided by the supplier and

adhere to the specific hazardous waste disposal protocols established by their institution's

Environmental Health & Safety (EHS) department.

Immediate Safety and Waste Identification
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety glasses or goggles, a lab coat, and chemical-

resistant gloves. All handling of Volvaltrate B waste should be conducted within a chemical

fume hood.

A laboratory chemical is considered waste when it is no longer intended for use[3]. This

includes expired materials, unused stock solutions, and contaminated materials. The first

critical step is to correctly identify and categorize the waste stream.

Waste Segregation and Container Selection
Proper segregation is crucial to prevent dangerous chemical reactions[4]. Volvaltrate B waste

should not be mixed with incompatible materials. Based on its nature as a chlorinated organic
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compound, it should be segregated into the appropriate hazardous waste stream as defined by

your institution.

Container Requirements:

Compatibility: Use only containers made of materials compatible with chlorinated organic

compounds. The original manufacturer's container is often the best option[4][5].

Condition: Containers must be in good condition, with no leaks, cracks, or rust[3].

Closure: Containers must have a secure, leak-proof, screw-on cap. Parafilm, stoppers, and

beakers are not acceptable closures[6].

Secondary Containment: Always place waste containers in a secondary container, such as a

lab tray or bin, to contain any potential spills. The secondary container must be able to hold

110% of the volume of the primary container[6].
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Waste Type Recommended Container Segregation Notes

Solid Volvaltrate B

Original manufacturer's

container or a clearly labeled,

compatible container for dry

chemical waste[6].

Store separately from liquid

waste and incompatible

materials.

Liquid Solutions of Volvaltrate

B

Compatible glass or plastic-

coated glass bottle; carboys

for larger volumes.

Segregate into halogenated

organic solvent waste stream.

Do not mix with aqueous, non-

halogenated, or heavy metal

waste[5][7].

Contaminated Labware (Solid

Waste)

Puncture-proof container for

sharps (pipette tips, needles).

Double-bagged, clear plastic

bags for non-sharp items

(gloves, bench paper) within a

labeled pail[5][6][7].

Line a designated pail with a

clear plastic bag. Label the pail

clearly as "Chemically

Contaminated Solid Waste"[7].

Empty Containers The original container.

Containers must be triple-

rinsed with a suitable solvent.

The rinsate must be collected

as hazardous liquid waste.

Deface the original label

before disposal or reuse for

compatible waste[3][5].

Labeling and Storage Procedures
Accurate labeling is a critical compliance and safety requirement. All hazardous waste

containers must be labeled as soon as the first drop of waste is added.

Labeling Requirements:

The words "Hazardous Waste" must be prominent[4].

The full chemical name ("Volvaltrate B") and all other components of any mixture, including

percentages, must be listed. Chemical formulas or abbreviations are not acceptable[3][4].
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The associated hazards (e.g., Toxic, Corrosive) must be clearly indicated[4].

The accumulation start date (the date the first waste was added) and the container full date

must be recorded[4].

Storage in a Satellite Accumulation Area (SAA): Laboratories must designate a specific

Satellite Accumulation Area (SAA) for the storage of hazardous waste[4]. This area can be a

section of a bench, a cabinet, or within a fume hood, and it must be marked with a sign[7].

Keep waste containers securely closed except when adding waste[3][6].

Store incompatible waste streams in separate secondary containment bins[7].

Do not accumulate more than 55 gallons of a single waste stream. Once a container is full, it

must be removed from the SAA within three days[4].

Partially filled containers may remain in the SAA for up to one year, though institutional

policies may be stricter[4][5].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Volvaltrate B waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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